Cas no 110143-57-2 ((S)-Ethyl 2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate)

• Product Name: (S)-Ethyl 2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate
• CAS No: 110143-57-2
• MF: C₂₁H₂₆N₂O₃S₂
• MW: 418.572742938995
• CID: 62806
• PubChem ID: 13877889
• Update Time: 2025-10-29

(S)-Ethyl 2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate
• [2S-[2a,6b(R*)]]-alpha-[[Hexahydro-5-oxo-2-(2-thienyl)-1,4-thiazepin-6-yl]amino]-benzenebutanoic acid ethyl ester
• (2S,6R)-6-[[(1S)-1-ETHOXYCARBONYL]-3-PHENYLPROPYL]
• ethyl (2S)-2-[[(2S,6R)-5-oxo-2-thiophen-2-yl-1,4-thiazepan-6-yl]amino]-4-phenylbutanoate
• (2S,6R)-6-[[1(s)-ethoxycarbonyl-3-phenylpropyl]amino]-5-oxo-(2-thienyl)perhydro-1,4-thiazepine
• Benzenebutanoic acid,a-[[hexahydro-5-oxo-2-(2-thienyl)-1,4-thiazepin-6-yl]amino]-,ethyl ester,[2S-[2a,6b(R*)]]-(9CI)
• SC3921
• (2S,6R)-6-[[1(s)-Ethoxycarbonyl-3-Phenylpropyl]Amino]-5-Oxo-(2-Thienyl)Perhydro-
• (2S,6R)-6-[[(1S)-1-ethoxycarbonyl]-3- phenylpropyl]amino]-2-(2-thienyl)-1,4-thiazepan-5-one
• (S)-Ethyl2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate
• ethyl (S)-2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate
• DTXSID10551715
• AKOS015902268
• 110143-57-2
• Ethyl (2S)-2-{[(2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl]amino}-4-phenylbutanoate
• (2s,6r)-6-(1(s)ethoxycarbonyl-3-phenylpropylamino)-5-oxo-(2-thienyl)perhydro-1,4-thiazepine

• MDL： MFCD09750951
• Inchi： 1S/C21H26N2O3S2/c1-2-26-21(25)16(11-10-15-7-4-3-5-8-15)23-17-14-28-19(13-22-20(17)24)18-9-6-12-27-18/h3-9,12,16-17,19,23H,2,10-11,13-14H2,1H3,(H,22,24)/t16-,17-,19-/m0/s1
• InChI Key： MNASKBKMMDZKHG-LNLFQRSKSA-N
• SMILES： S1[C@H](C2=CC=CS2)CNC([C@H](C1)N[C@H](C(=O)OCC)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 418.13800
• Monoisotopic Mass: 418.13848504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 644.4°Cat760mmHg
• Flash Point: 343.5°C
• Refractive Index: 1.614
• PSA: 120.97000
• LogP: 3.89460

Additional information on (S)-Ethyl 2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate

Comprehensive Overview of (S)-Ethyl 2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate (CAS No. 110143-57-2)

(S)-Ethyl 2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate (CAS No. 110143-57-2) is a sophisticated chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule features a unique 1,4-thiazepan-6-yl core, a thiophen-2-yl substituent, and a phenylbutanoate ester group, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a protease inhibitor or enzyme modulator, given its structural resemblance to bioactive peptides.

The compound's stereochemistry plays a critical role in its biological activity. The (2S,6R) configuration of the thiazepane ring and the (S)-configuration of the ethyl ester side chain contribute to its high selectivity and binding affinity. Recent studies have explored its utility in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes. With the rise of personalized medicine and AI-driven drug design, compounds like (S)-Ethyl 2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate are increasingly valuable for structure-activity relationship (SAR) studies.

From a synthetic perspective, this compound presents challenges due to its multistep synthesis and the need for chiral resolution. However, advancements in asymmetric catalysis and flow chemistry have streamlined its production. The thiophene moiety enhances its metabolic stability, while the phenylbutanoate group improves membrane permeability—a key consideration for oral bioavailability. These attributes align with current trends in bioavailability optimization and drug delivery systems.

In the context of drug repurposing, (S)-Ethyl 2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate has been investigated for its potential in treating inflammatory diseases and metabolic disorders. Its mechanism may involve modulation of NF-κB signaling, a pathway frequently searched in connection with chronic inflammation and cancer. Additionally, its thiazepane scaffold is structurally similar to gamma-secretase inhibitors, which are of interest in Alzheimer's disease research.

The compound's CAS No. 110143-57-2 is often queried in databases like PubChem and SciFinder, reflecting its relevance in academic and industrial settings. As the pharmaceutical industry shifts toward fragment-based drug discovery, the (S)-Ethyl 2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate scaffold offers a promising starting point for lead optimization. Its compatibility with high-throughput screening (HTS) platforms further underscores its utility in modern drug development pipelines.

Environmental and green chemistry considerations are also pertinent. The synthesis of (S)-Ethyl 2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate can be optimized using catalytic methods to minimize waste, aligning with the Principles of Green Chemistry. This resonates with the growing demand for sustainable pharmaceuticals—a frequently searched topic among environmentally conscious researchers.

In summary, (S)-Ethyl 2-(((2S,6R)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoate (CAS No. 110143-57-2) exemplifies the intersection of chiral synthesis, medicinal chemistry, and drug discovery. Its structural complexity and therapeutic potential make it a compelling subject for ongoing research, particularly in the era of computational chemistry and precision medicine.